Cas no 821776-06-1 (L-Proline, L-asparaginyl-L-tyrosyl-)

821776-06-1 structure
Product name:L-Proline, L-asparaginyl-L-tyrosyl-
L-Proline, L-asparaginyl-L-tyrosyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, L-asparaginyl-L-tyrosyl-
- 821776-06-1
- DTXSID40466742
-
- Inchi: InChI=1S/C18H24N4O6/c19-12(9-15(20)24)16(25)21-13(8-10-3-5-11(23)6-4-10)17(26)22-7-1-2-14(22)18(27)28/h3-6,12-14,23H,1-2,7-9,19H2,(H2,20,24)(H,21,25)(H,27,28)/t12-,13-,14-/m0/s1
- InChI Key: DXHINQUXBZNUCF-IHRRRGAJSA-N
- SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC(=O)N)N)C(=O)O
Computed Properties
- Exact Mass: 392.16958450g/mol
- Monoisotopic Mass: 392.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 176Ų
L-Proline, L-asparaginyl-L-tyrosyl- Related Literature
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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